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Compound of Interest

Compound Name: AKT-IN-26

Cat. No.: B3470063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling, storage, and

disposal of AKT-IN-26 (also known as AZD-26), a potent AKT inhibitor. The following

procedures are designed to ensure the safety of laboratory personnel and to minimize

environmental impact.

Hazard Identification and Safety Data
AKT-IN-26 (CAS No. 1357158-81-6) is classified as a hazardous substance.[1] All personnel

must be familiar with its safety profile before handling.

GHS Classification:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]

Acute Aquatic Toxicity (Category 1), H400: Very toxic to aquatic life.[1]

Chronic Aquatic Toxicity (Category 1), H410: Very toxic to aquatic life with long lasting

effects.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3470063?utm_src=pdf-interest
https://www.benchchem.com/product/b3470063?utm_src=pdf-body
https://www.benchchem.com/product/b3470063?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC7748.html
https://dcchemicals.com/msds/MSDS_DC7748.html
https://dcchemicals.com/msds/MSDS_DC7748.html
https://dcchemicals.com/msds/MSDS_DC7748.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3470063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Toxicity Data Value Source

Oral LD50 (Rat) Data not publicly available

GHS Category 4 indicates an

LD50 range of 300-2000

mg/kg

GHS Hazard Statement H302: Harmful if swallowed [1]

Aquatic Toxicity

H400, H410: Very toxic to

aquatic life with long lasting

effects

[1]

Personal Protective Equipment (PPE)
A comprehensive PPE program is mandatory when handling AKT-IN-26 to minimize exposure.

[2]

PPE Item Specification Purpose

Gloves

Double-gloving with

chemotherapy-approved nitrile

gloves.

Prevents skin contact and

absorption.

Eye Protection
Chemical safety goggles with

side shields or a face shield.

Protects eyes from splashes

and dust.

Lab Coat

Disposable, low-permeability

fabric gown with long sleeves

and tight-fitting cuffs.[3]

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved N95 or

higher particulate respirator is

required when handling the

powder form outside of a

certified chemical fume hood

or biological safety cabinet.[4]

Prevents inhalation of the

powdered compound.
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Adherence to proper handling and storage protocols is crucial for safety and to maintain the

integrity of the compound.

Handling
Preparation: Before handling, ensure that a designated work area, typically a certified

chemical fume hood or a biological safety cabinet, has been prepared. The work surface

should be covered with a disposable, plastic-backed absorbent pad.[3]

Weighing: When weighing the powdered form of AKT-IN-26, use a ventilated balance

enclosure or perform the task within a chemical fume hood to control airborne particles.

Solution Preparation: When preparing solutions, add the solvent to the powdered compound

slowly to avoid splashing.

Avoidance of Contact: Avoid all direct contact with the skin, eyes, and clothing. Do not inhale

the dust or aerosolized solutions.

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and

water after handling the compound, even if gloves were worn.

Storage
Form Storage Temperature Duration

Powder -20°C Up to 2 years[5]

In DMSO Solution -80°C Up to 6 months

Store AKT-IN-26 in a tightly sealed, clearly labeled container in a cool, dry, and well-

ventilated area.

Protect from direct sunlight and sources of ignition.[1]

Store separately from strong acids, alkalis, and oxidizing/reducing agents.[1]

Disposal Plan
AKT-IN-26 and all contaminated materials must be disposed of as hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4324350/
https://www.benchchem.com/product/b3470063?utm_src=pdf-body
https://adipogen.com/pub/media/wysiwyg/Suppliers/SynKinase/Datasheets/SYN-1160-azd-26-data.pdf
https://www.benchchem.com/product/b3470063?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC7748.html
https://dcchemicals.com/msds/MSDS_DC7748.html
https://www.benchchem.com/product/b3470063?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3470063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Segregation and Collection
Solid Waste: All disposable PPE (gloves, gowns, respirator), absorbent pads, and any other

solid materials contaminated with AKT-IN-26 should be placed in a dedicated, sealed, and

clearly labeled hazardous waste container for cytotoxic agents.

Liquid Waste: Unused solutions of AKT-IN-26 and contaminated solvents should be

collected in a sealed, leak-proof, and clearly labeled hazardous waste container.

Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container for cytotoxic waste.

Decontamination and Disposal Procedure
Spill Management: In the event of a spill, immediately alert personnel in the area and restrict

access. Use a cytotoxic spill kit to contain and clean the spill, following the kit's instructions.

[4][6]

Surface Decontamination: After handling AKT-IN-26, decontaminate all work surfaces. This

should involve a two-step process: first, cleaning with a detergent solution, followed by

rinsing with purified water.[7][8]

Equipment Decontamination: Reusable equipment should be thoroughly decontaminated.

This may involve washing with a suitable solvent that is known to dissolve AKT-IN-26,

followed by a detergent wash and a final rinse with purified water. The rinsate must be

collected as hazardous waste.

Final Disposal: All collected hazardous waste must be disposed of through an approved

waste disposal plant in accordance with local, state, and federal regulations.

Experimental Protocol: In Vitro AKT Kinase Assay
This protocol outlines a general procedure for assessing the inhibitory activity of AKT-IN-26 on

AKT kinase.
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Caption: Workflow for an in vitro AKT kinase inhibition assay.
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Signaling Pathway
AKT-IN-26 is an allosteric inhibitor of AKT (also known as Protein Kinase B), a key node in the

PI3K/AKT/mTOR signaling pathway which is crucial for cell survival, proliferation, and growth.
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Caption: Simplified PI3K/AKT signaling pathway showing the point of inhibition by AKT-IN-26.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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